![molecular formula C22H18Cl2N2O4S B296721 Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate](/img/structure/B296721.png)
Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate, also known as D609, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of phosphatidylcholine-specific phospholipase C (PC-PLC) and has been shown to have various biochemical and physiological effects.
Mechanism of Action
Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate inhibits PC-PLC activity by binding to the enzyme and blocking its catalytic site. This results in the accumulation of phosphatidylcholine in the cell membrane and the inhibition of downstream signaling pathways that require diacylglycerol as a second messenger. This compound has also been shown to inhibit the activity of other enzymes, such as phospholipase A2 and sphingomyelinase, which are involved in the metabolism of membrane lipids.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of cell migration. It has also been shown to modulate the expression of various genes and proteins involved in cellular processes such as cell cycle regulation, apoptosis, and angiogenesis.
Advantages and Limitations for Lab Experiments
Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate has several advantages for lab experiments, including its potency as an inhibitor of PC-PLC and its ability to inhibit other enzymes involved in membrane lipid metabolism. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the use of Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate in scientific research. One direction is the development of more potent and selective inhibitors of PC-PLC that can be used to study the role of this enzyme in cellular processes. Another direction is the use of this compound in combination with other drugs or therapies to enhance their efficacy. Additionally, the use of this compound in animal models of disease can provide insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate involves several steps, including the reaction of 2,4-dichlorobenzyl chloride with sodium sulfide to form 2,4-dichlorobenzyl mercaptan, which is then reacted with 2-methoxybenzaldehyde to form 2,4-dichlorobenzyl 2-methoxybenzyl sulfide. This compound is then reacted with ethyl cyanoacetate to form this compound (this compound).
Scientific Research Applications
Methyl 5-cyano-6-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydro-3-pyridinecarboxylate has been widely used in scientific research as a potent inhibitor of PC-PLC. PC-PLC is an enzyme that hydrolyzes phosphatidylcholine, a major component of cell membranes, into choline and diacylglycerol. This compound has been shown to inhibit PC-PLC activity in various cell types, including cancer cells, and has been used to study the role of PC-PLC in cellular processes such as apoptosis and cell migration.
Properties
Molecular Formula |
C22H18Cl2N2O4S |
---|---|
Molecular Weight |
477.4 g/mol |
IUPAC Name |
methyl 5-cyano-6-[(2,4-dichlorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridine-3-carboxylate |
InChI |
InChI=1S/C22H18Cl2N2O4S/c1-29-15-7-4-12(5-8-15)18-16(10-25)21(26-20(27)19(18)22(28)30-2)31-11-13-3-6-14(23)9-17(13)24/h3-9,18-19H,11H2,1-2H3,(H,26,27) |
InChI Key |
ABAKBJKQBGMFLZ-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC3=C(C=C(C=C3)Cl)Cl)C(=O)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC3=C(C=C(C=C3)Cl)Cl)C(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.